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Compound of Interest

Compound Name: 17-ODYA

Cat. No.: B1664784

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for
laboratory safety and chemical handling information.

This guide provides immediate, essential safety protocols and logistical plans for handling 17-
Octadecynoic Acid (17-ODYA). Adherence to these procedural steps is critical for ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 17-ODYA, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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Specifications and
PPE Category Item )
Recommendations

Must be worn at all times in the
laboratory where 17-ODYA is
handled. Use of safety glasses
) with side shields is the

Eye Protection Safety Glasses or Goggles o )
minimum requirement. For
procedures with a risk of
splashing, chemical splash

goggles are required.[1]

While specific permeation data
for 17-ODYA is not available,
nitrile gloves are
recommended for handling
solid organic compounds and

Hand Protection Chemical-Resistant Gloves offer good general chemical
resistance.[2] Given the lack of
specific data, it is prudent to
change gloves immediately if
they become contaminated.
For prolonged handling,

consider double-gloving.

A standard laboratory coat

should be worn to protect
Body Protection Laboratory Coat against accidental spills and

contamination of personal

clothing.

Respiratory Protection Not Generally Required Based on the available safety
data, respiratory protection is
not typically required when
handling 17-ODYA in a solid
form under normal laboratory
conditions with adequate
ventilation.[2] All work with 17-
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ODYA should be performed in

a well-ventilated area.

Operational Plan: Step-by-Step Handling
Procedures

Follow these procedural steps for the safe handling of 17-ODYA in a laboratory setting.
e Preparation and Inspection:

o Before starting any work, ensure that the work area is clean and uncluttered.

o Visually inspect all PPE for any signs of damage and ensure it is in good condition.

o Locate the nearest safety shower and eyewash station and confirm they are accessible.
e Handling Solid 17-ODYA:

o Wear all required PPE as specified in the table above.

o When weighing and transferring the solid compound, perform these actions in a
designated area, such as a chemical fume hood or on a benchtop with good ventilation, to
minimize the potential for inhalation of any fine particulates.

o Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.
o Keep the container of 17-ODYA closed when not in use.
e Preparing Solutions:

o When dissolving 17-ODYA in a solvent, do so within a chemical fume hood to minimize
exposure to solvent vapors.

o Add the solid 17-ODYA to the solvent slowly to avoid splashing.

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of 17-ODYA and associated waste is crucial for environmental safety and
regulatory compliance.

e Unused Solid 17-ODYA:

17-ODYA is not classified as a hazardous waste.

o

[¢]

For disposal, place the solid waste in a clearly labeled, sealed container.

o

This container should not be disposed of in regular laboratory trash cans that are handled
by custodial staff.[3]

[¢]

Transport the sealed container directly to the designated dumpster for non-hazardous
solid waste.[3]

e Contaminated Materials:

o Dispose of any materials, such as gloves, weigh boats, or paper towels, that have come
into contact with 17-ODYA as non-hazardous solid waste.

o Place these items in a sealed bag or container before disposing of them in the designated
dumpster.

o Empty Containers:
o Ensure that containers of 17-ODYA are fully empty.
o Deface or remove the original label to prevent misuse.

o Dispose of the empty container in the regular trash.

Experimental Workflow for Safe Handling of 17-
ODYA
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Caption: Workflow for the safe handling and disposal of 17-ODYA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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